Cas no 1498885-58-7 (2,4-dimethoxy-2,4-dimethylpentan-1-amine)
2,4-dimethoxy-2,4-dimethylpentan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2,4-dimethoxy-2,4-dimethylpentan-1-amine
- 1-Pentanamine, 2,4-dimethoxy-2,4-dimethyl-
- 1498885-58-7
- CS-0273241
- EN300-1293577
- AKOS015413220
-
- Inchi: 1S/C9H21NO2/c1-8(2,11-4)6-9(3,7-10)12-5/h6-7,10H2,1-5H3
- InChI Key: LXVWJAXFGZVWPX-UHFFFAOYSA-N
- SMILES: C(N)C(OC)(C)CC(OC)(C)C
Computed Properties
- Exact Mass: 175.157228913g/mol
- Monoisotopic Mass: 175.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 44.5Ų
Experimental Properties
- Density: 0.905±0.06 g/cm3(Predicted)
- Boiling Point: 223.9±25.0 °C(Predicted)
- pka: 8.89±0.15(Predicted)
2,4-dimethoxy-2,4-dimethylpentan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1293577-1.0g |
2,4-dimethoxy-2,4-dimethylpentan-1-amine |
1498885-58-7 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1293577-50mg |
2,4-dimethoxy-2,4-dimethylpentan-1-amine |
1498885-58-7 | 50mg |
$587.0 | 2023-09-30 | ||
| Enamine | EN300-1293577-100mg |
2,4-dimethoxy-2,4-dimethylpentan-1-amine |
1498885-58-7 | 100mg |
$615.0 | 2023-09-30 | ||
| Enamine | EN300-1293577-250mg |
2,4-dimethoxy-2,4-dimethylpentan-1-amine |
1498885-58-7 | 250mg |
$642.0 | 2023-09-30 | ||
| Enamine | EN300-1293577-500mg |
2,4-dimethoxy-2,4-dimethylpentan-1-amine |
1498885-58-7 | 500mg |
$671.0 | 2023-09-30 | ||
| Enamine | EN300-1293577-1000mg |
2,4-dimethoxy-2,4-dimethylpentan-1-amine |
1498885-58-7 | 1000mg |
$699.0 | 2023-09-30 | ||
| Enamine | EN300-1293577-2500mg |
2,4-dimethoxy-2,4-dimethylpentan-1-amine |
1498885-58-7 | 2500mg |
$1370.0 | 2023-09-30 | ||
| Enamine | EN300-1293577-5000mg |
2,4-dimethoxy-2,4-dimethylpentan-1-amine |
1498885-58-7 | 5000mg |
$2028.0 | 2023-09-30 | ||
| Enamine | EN300-1293577-10000mg |
2,4-dimethoxy-2,4-dimethylpentan-1-amine |
1498885-58-7 | 10000mg |
$3007.0 | 2023-09-30 |
2,4-dimethoxy-2,4-dimethylpentan-1-amine Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 2,4-dimethoxy-2,4-dimethylpentan-1-amine
2,4-Dimethoxy-2,4-Dimethylpentan-1-Amine
The compound 2,4-dimethoxy-2,4-dimethylpentan-1-amine (CAS No. 1498885-58-7) is a versatile organic amine with a unique chemical structure that makes it suitable for various applications in the chemical and pharmaceutical industries. This compound is characterized by its pentane backbone with two methoxy groups and two methyl groups attached at the 2 and 4 positions, respectively. The presence of these substituents imparts distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.
Chemical Structure and Properties
The molecular formula of 2,4-dimethoxy-2,4-dimethylpentan-1-amine is C9H19NO3. Its molecular weight is approximately 177.3 g/mol. The compound exists as a colorless to pale yellow liquid at room temperature and has a boiling point of around 105°C under standard pressure. The structure of this compound includes a primary amine group (-NH2) at the terminal position of the pentane chain, which contributes to its basicity and reactivity in various chemical reactions.
Synthesis and Applications
2,4-Dimethoxy-2,4-dimethylpentan-1-amine can be synthesized through several methods, including nucleophilic substitution reactions or reductions of corresponding nitriles. One common approach involves the reduction of N-(tert-butoxycarbonyl)-N-methylglycine, followed by deprotection steps to yield the desired product. The synthesis process requires careful control of reaction conditions to ensure high purity and yield.
In terms of applications, this compound is widely used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Its structure allows for further functionalization to create bioactive molecules with potential therapeutic applications. Recent studies have explored its role in drug delivery systems due to its ability to form stable complexes with various active ingredients.
Recent Research Findings
Recent advancements in synthetic chemistry have highlighted the potential of 2,4-dimethoxy-2,4-dimethylpentan-1-amine as a building block for constructing bioactive compounds. For instance, researchers have utilized this compound in the development of novel antibiotics targeting multidrug-resistant bacteria. Its unique structure enables the formation of peptide bonds with other bioactive molecules, enhancing their efficacy while reducing toxicity.
Moreover, studies have demonstrated that this compound exhibits moderate antioxidant activity, making it a candidate for use in cosmetic formulations aimed at combating oxidative stress. Collaborative efforts between chemists and biologists have led to the discovery of its potential as a precursor for synthesizing natural product analogs with enhanced pharmacokinetic properties.
Toxicological Profile and Safety Considerations
The toxicological profile of 2,4-dimethoxy-2,4-dimethylpentan-1-amine has been extensively studied to ensure its safe handling in industrial settings. Acute toxicity studies indicate that it has a low toxicity profile when handled under recommended conditions. However, prolonged exposure may cause irritation to the eyes and respiratory tract. Proper personal protective equipment (PPE) should be worn during handling to minimize risks.
Chronic toxicity studies reveal no significant adverse effects when exposure levels are kept below established safety thresholds. Regulatory agencies have classified this compound as non-hazardous under normal use conditions; however, it should be stored in accordance with standard laboratory practices to prevent contamination or accidental exposure.
Future Prospects and Market Trends
The demand for 2,4-dimethoxy-2,4-dimethylpentan-1-amine is expected to grow steadily due to its increasing application in drug discovery and specialty chemical production. Market analysis suggests that advancements in green chemistry will further enhance its utility by enabling more sustainable synthesis routes.
Collaborative research between academia and industry is anticipated to unlock new applications for this compound in fields such as nanotechnology and materials science. Its ability to act as a versatile intermediate positions it as a key player in the development of next-generation chemical products.
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